3-(2,3-Dimethylphenyl)-2-[2-oxo-2-(3-oxo-2,4-dihydroquinoxalin-1-yl)ethyl]sulfanylquinazolin-4-one

• Molecular Formula: C26H22N4O3S
• Molecular Weight: 470.5 g/mol
• IUPAC Name: 3-(2,3-dimethylphenyl)-2-[2-oxo-2-(3-oxo-2,4-dihydroquinoxalin-1-yl)ethyl]sulfanylquinazolin-4-one
• InChI: InChI=1S/C26H22N4O3S/c1-16-8-7-13-21(17(16)2)30-25(33)18-9-3-4-10-19(18)28-26(30)34-15-24(32)29-14-23(31)27-20-11-5-6-12-22(20)29/h3-13H,14-15H2,1-2H3,(H,27,31)
• InChI Key: GBOCHZXMIXVDMW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)N2C(=O)C3=CC=CC=C3N=C2SCC(=O)N4CC(=O)NC5=CC=CC=C54)C

Description

This compound is a quinazolin-4-one derivative characterized by:

• A quinazolin-4-one core (a bicyclic structure with a lactam group at position 4) .
• A 2,3-dimethylphenyl group at position 3, enhancing lipophilicity and steric bulk compared to simpler aryl substituents .

Its design combines features of quinazolinones (known for antimicrobial and antitumor activity) and quinoxalines (associated with anti-inflammatory and kinase-inhibitory properties) .

Biological Activity

The compound 3-(2,3-Dimethylphenyl)-2-[2-oxo-2-(3-oxo-2,4-dihydroquinoxalin-1-yl)ethyl]sulfanylquinazolin-4-one (referred to as Compound A ) is a complex heterocyclic molecule that has garnered attention for its potential biological activities. This article reviews the biological activity of Compound A, focusing on its mechanisms of action, therapeutic potential, and relevant research findings.

Antiviral Activity

Research indicates that derivatives of quinazolinone and quinoxaline have shown significant antiviral properties. For instance, compounds containing the dihydroquinoxaline structure have been investigated for their efficacy against HIV. One notable compound, GW420867X, demonstrated potent activity as a non-nucleoside reverse transcriptase inhibitor (NNRTI), with an IC50 value of 179 µM against HIV-1 . Given the structural similarities, it is hypothesized that Compound A may exhibit similar antiviral effects.

Anti-inflammatory Properties

Compounds with quinazolinone frameworks have also been noted for their anti-inflammatory activities. For example, certain dihydroquinoxaline derivatives have been shown to inhibit pro-inflammatory cytokine production and modulate signaling pathways associated with inflammation . The potential of Compound A in this domain remains to be fully explored but is supported by its structural analogs.

The biological activity of Compound A can be attributed to several mechanisms:

• Inhibition of Enzymatic Activity : Similar compounds have been shown to inhibit key enzymes involved in viral replication and inflammatory processes.
• Receptor Modulation : Some derivatives act as antagonists or agonists at various receptors, influencing cellular signaling pathways.
• Reactive Oxygen Species (ROS) Scavenging : Certain quinazolinones exhibit antioxidant properties, which may contribute to their anti-inflammatory effects .

Table 1: Biological Activities of Related Compounds

Compound Name	Mechanism of Action	Target	Reported Activity	Reference
GW420867X	NNRTI	HIV-1	IC50: 179 µM
Compound B	Estrogen receptor antagonist	Estrogen receptor	IC50: 118 nM
Compound C	Bradykinin B1 receptor antagonist	Inflammatory pathway	IC50: 0.12 nM

Case Study: Antiviral Efficacy

In a clinical trial involving GW420867X, patients with HIV-1 were administered the compound in combination with existing therapies. Results indicated a significant reduction in viral load, suggesting that compounds structurally related to Compound A could potentially enhance existing antiviral regimens .

Case Study: Anti-inflammatory Effects

A study on dihydroquinoxaline derivatives demonstrated their ability to reduce inflammation in animal models by inhibiting the NF-kB pathway. These findings support the exploration of Compound A for therapeutic applications in inflammatory diseases .

Comparison with Similar Compounds

Table 1: Structural and Functional Group Comparisons

Compound Name	Key Substituents	Functional Groups/Features	Reference
3-(2,3-Dimethylphenyl)-2-[2-oxo-2-(3-oxo-2,4-dihydroquinoxalin-1-yl)ethyl]sulfanylquinazolin-4-one	2,3-Dimethylphenyl; sulfanyl ethyl linker; 3-oxo-2,4-dihydroquinoxaline	Quinazolinone core, lactam, thioether, tricyclic quinoxaline
2-{[2-(3-Chloro-4-methylphenyl)-2-oxoethyl]sulfanyl}-3-phenyl-3,4-dihydroquinazolin-4-one	3-Chloro-4-methylphenyl; phenyl group; ketone	Thioether, ketone, halogenated aryl group
3-[2-(3-Methyl-2-oxo-1,2-dihydroquinoxalin-1-yl)ethyl]oxazolidin-2-one	Oxazolidinone ring; ethyl linker; 3-methyl-2-oxoquinoxaline	Oxazolidinone, lactam, quinoxaline
4-[(E)-2-{3-(4-Methoxyphenyl)-4-oxo-3,4-dihydroquinazolin-2-yl}ethenyl]benzenesulfonamide	Sulfonamide; ethenyl linker; 4-methoxyphenyl	Sulfonamide (COX-2 pharmacophore), alkene, methoxy group

Key Observations:

• Quinoxaline vs. Sulfonamide Moieties: The target compound’s quinoxaline group may engage in π-π stacking and hydrogen bonding (via lactam and NH groups) , while sulfonamide-containing analogues (e.g., compound 1f in ) prioritize electrostatic interactions with COX-2’s hydrophilic pocket .
• Substituent Effects : The 2,3-dimethylphenyl group increases hydrophobicity compared to halogenated (e.g., 3-chloro-4-methylphenyl in ) or methoxy-substituted aryl groups . This could enhance membrane permeability but reduce solubility.

Pharmacological Activity

Key Findings:

• COX-2 Inhibition: Sulfonamide derivatives (e.g., 1f) show moderate COX-2 inhibition (~47% at 20 μM), but are 10× less potent than celecoxib . The target compound’s quinoxaline moiety may shift selectivity toward kinases or other oxidoreductases.
• Analgesic Activity: Simple 3-arylquinazolin-4-ones exhibit analgesic effects via non-COX pathways, suggesting the target compound could have multimodal activity .

Key Challenges:

• Thioether Stability : Sulfanyl linkers are prone to oxidation; purification under inert conditions may be critical .

Physicochemical Properties

Table 4: Predicted Properties (Target vs. Analogues)

Property	Target Compound	1f (Sulfonamide)	3-Chloro-4-methylphenyl Derivative
Molecular Weight	~491 g/mol (calculated)	476.13 g/mol	420.91 g/mol
LogP (Predicted)	~4.0 (highly lipophilic)	~3.5	~3.8
Hydrogen Bond Acceptors	5 (quinoxaline lactam, quinazolinone)	5 (sulfonamide, ester, lactam)	4 (lactam, ketone)
Solubility	Low (high logP, rigid structure)	Moderate (sulfonamide hydrophilic)	Low (halogenated aryl group)

Stability Considerations:

• The target compound’s quinoxaline lactam and thioether linker may confer stability against hydrolytic degradation compared to ester-containing analogues (e.g., 1f) .
• Crystal Packing: Similar quinazolinone derivatives exhibit intermolecular C–H···O bonds and π-π stacking, enhancing solid-state stability .